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Compound of Interest

Compound Name: Tetramethylammonium perchlorate

Cat. No.: B1210619

In-Depth Technical Guide:
Tetramethylammonium Perchlorate

This guide provides a detailed overview of the molecular formula and molecular weight of
Tetramethylammonium Perchlorate, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Formula

Tetramethylammonium perchlorate is a quaternary ammonium salt. Its chemical structure
consists of a central nitrogen atom bonded to four methyl groups, forming a
tetramethylammonium cation ([N(CHs)4]*), and a perchlorate anion (ClOa4™).

The condensed chemical formula is presented as (CHs3)aNClOa.[1] For elemental analysis and
molecular weight calculation, the formula is written as CaH12CINOa4.[2][3]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for tetramethylammonium perchlorate is based on the atomic weights of
carbon, hydrogen, chlorine, nitrogen, and oxygen.

The standard atomic weights used for this calculation are:
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e Carbon (C): 12.011 u

e Hydrogen (H): 1.008 u[4][5]

e Chlorine (Cl): 35.453 u[6]

e Nitrogen (N): 14.007 u[7][8]

e Oxygen (O): 15.999 u[9]

Based on the molecular formula C4H12CINOa, the molecular weight is calculated as follows:
(4 x 12.011) + (12 x 1.008) + (1 x 35.453) + (1 x 14.007) + (4 x 15.999) = 173.596 u

This value is often rounded to 173.60 or 173.59 g/mol for practical applications.[10]

Data Summary

The fundamental quantitative data for tetramethylammonium perchlorate is summarized in
the tables below for ease of reference.

Table 1. Chemical Formula and Composition

Attribute Value

Chemical Name Tetramethylammonium Perchlorate
Cation Formula [N(CH3)4]*

Anion Formula ClOa~

Condensed Formula (CH3)aNCIO4[1]

Molecular Formula C4H12CINO4[2]

Table 2: Atomic Composition and Weights

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://www.accessscience.com/highwire_display/entity_view/node/634523/focus_view
https://www.quora.com/What-is-the-atomic-weight-of-the-element-chlorine
https://www.britannica.com/science/nitrogen
https://en.wikipedia.org/wiki/Nitrogen
https://en.wikipedia.org/wiki/Oxygen
https://www.fishersci.com/shop/products/tetramethylammonium-perchlorate-98-thermo-scientific/AC420560250
https://www.benchchem.com/product/b1210619?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://www.thermofisher.com/order/catalog/product/030834.22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Element (Symbol) - Sta-ndard Atomic Total \-Neig-;ht
Weight (u) Contribution (u)

Carbon (C) 4 12.011[11][12] 48.044
Hydrogen (H) 12 1.008[4][5] 12.096
Chlorine (CI) 1 35.453[6][13] 35.453
Nitrogen (N) 1 14.007[7][8] 14.007
Oxygen (O) 4 15.999[9][14] 63.996

Table 3: Molecular Weight Summary
Parameter Value
Calculated Molecular Weight 173.596 u
Common Molar Mass 173.59 g/mol [10]

Logical Relationship Diagram

The following diagram illustrates the logical workflow for calculating the molecular weight of
tetramethylammonium perchlorate from its molecular formula and the atomic weights of its
constituent elements.
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Carbon (C)
4 atoms x 12.011 u

Hydrogen (H)
12 atoms x 1.008 u

Molecular Formula Chlorine (Cl)
C4H12CINOa4 1 atom x 35.453 u

Nitrogen (N)
1 atom % 14.007 u

Oxygen (O)
4 atoms x 15.999 u

Click to download full resolution via product page

o Molecular Weight
173.596 u

Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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